Cas no 1092299-86-9 (2-(2-methoxyethyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid
• CAS No: 1092299-86-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD11519872
• CID: 5186152
• PubChem ID: 33777500
• Update Time: 2026-03-05

2-(2-methoxyethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• KAWWDSNADNPDSX-UHFFFAOYSA-N
• 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid

• MDL： MFCD11519872
• Inchi： 1S/C8H10N2O3/c1-13-5-3-7-9-4-2-6(10-7)8(11)12/h2,4H,3,5H2,1H3,(H,11,12)
• InChI Key： KAWWDSNADNPDSX-UHFFFAOYSA-N
• SMILES： C1(CCOC)=NC=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid

Introduction to 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid (CAS No. 1092299-86-9)

2-(2-methoxyethyl)pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1092299-86-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural versatility and potential applications in drug development, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The molecular structure of 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid consists of a pyrimidine core substituted with a 2-methoxyethyl group at the 2-position and a carboxylic acid moiety at the 4-position. This unique arrangement imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. The presence of both an ether linkage and a carboxylic acid functionality allows for further derivatization, enabling the creation of more complex pharmacophores.

In recent years, there has been growing interest in pyrimidine-based compounds due to their role as key scaffolds in medicinal chemistry. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored for their biological activity. Among these, 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid has shown promise in several preclinical studies, particularly in the context of anticancer and anti-inflammatory therapies.

One of the most compelling aspects of 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid is its potential as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The structural features of 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid make it an attractive candidate for such applications, as it can be modified to interact with the active sites of kinases.

Recent advancements in computational chemistry have further enhanced the utility of 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid. Molecular modeling techniques allow researchers to predict the binding affinity and specificity of this compound towards target proteins with high accuracy. These predictions are invaluable in guiding the design of novel drug candidates, reducing the time and cost associated with traditional trial-and-error approaches.

Moreover, the synthesis of 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid has been optimized to ensure high yield and purity. Modern synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to minimize waste and improve efficiency. These advancements not only make the compound more accessible but also align with global efforts to promote sustainable chemical practices.

The pharmacological profile of 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid has been investigated in various cellular and animal models. Preliminary studies suggest that this compound exhibits inhibitory effects on certain cancer cell lines, possibly by disrupting critical signaling pathways involved in tumor growth and survival. Additionally, its anti-inflammatory properties have been observed in in vitro assays, indicating its potential as a therapeutic agent for inflammatory diseases.

In conclusion, 2-(2-methoxyethyl)pyrimidine-4-carboxylic acid (CAS No. 1092299-86-9) represents a promising compound in pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it a valuable asset for drug discovery programs targeting cancer and inflammation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.